Cas no 7476-81-5 (Butanoic acid,4-chlorophenyl ester)

• Product Name: Butanoic acid,4-chlorophenyl ester
• CAS No: 7476-81-5
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 566128
• PubChem ID: 81993
• Update Time: 2025-04-19

Butanoic acid,4-chlorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-chlorophenyl ester
• (4-chlorophenyl) butanoate
• 4-Chlorophenyl butyrate
• Butyric acid, 4-chlorophenyl ester
• Butyric acid, p-chlorophenyl ester
• p-Chlorophenyl butyrate
• CLXDRKZHOMSWBH-UHFFFAOYSA-N
• NSC-404402
• Butanoic acid, 4-chlorophenyl ester
• AI3-18345
• 7476-81-5
• (4-chlorophenyl)butanoate
• DTXSID30225744
• NSC404402
• NSC 404402
• SCHEMBL5468900
• AO-548/41714350

• Inchi： 1S/C10H11ClO2/c1-2-3-10(12)13-9-6-4-8(11)5-7-9/h4-7H,2-3H2,1H3
• InChI Key： CLXDRKZHOMSWBH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(CCC)=O

Computed Properties

• Exact Mass: 198.04483
• Monoisotopic Mass: 198.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.154
• Boiling Point: 266.9°C at 760 mmHg
• Flash Point: 124.5°C
• Refractive Index: 1.513
• PSA: 26.3